Cas no 131660-39-4 (4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde)

• Product Name: 4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde
• CAS No: 131660-39-4
• MF: C₃₄H₂₈N₂O₂
• MW: 496.598328590393
• CID: 1090165
• PubChem ID: 58544473
• Update Time: 2025-11-02

4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde
• 4-(N-[4-(N-(4-formylphenyl)-4-methylanilino)phenyl]-4-methylanilino)benzaldehyde
• Benzaldehyde, 4,4'-[1,4-phenylenebis[(4-Methylphenyl)iMino]]bis-
• Benzaldehyde, 4,4/'-[1,4-phenylenebis[(4-Methylphenyl)iMino]]bis-
• 131660-39-4
• DTXSID10729376
• 4,4'-{1,4-Phenylenebis[(4-methylphenyl)azanediyl]}dibenzaldehyde
• SCHEMBL13158697

• Inchi： 1S/C34H28N2O2/c1-25-3-11-29(12-4-25)35(31-15-7-27(23-37)8-16-31)33-19-21-34(22-20-33)36(30-13-5-26(2)6-14-30)32-17-9-28(24-38)10-18-32/h3-24H,1-2H3
• InChI Key： RZFNNPNUUSTBGI-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N(C1C=CC(C)=CC=1)C1C=CC(=CC=1)N(C1C=CC(C=O)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 496.21500
• Monoisotopic Mass: 496.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.4E-7 g/L) (25 ºC),
• PSA: 40.62000
• LogP: 8.86800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde

4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde (CAS No. 131660-39-4): A Versatile Building Block for Advanced Materials

4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde (CAS No. 131660-39-4) is a highly specialized organic compound that has gained significant attention in the field of advanced materials and organic synthesis. This unique aromatic aldehyde derivative serves as a crucial building block for various high-performance materials, particularly in the development of organic electronic devices and functional polymers.

The molecular structure of 4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde features two aldehyde functional groups connected through a phenylenebis(tolylazanediyl) core, which provides exceptional conjugation and electronic properties. This structural characteristic makes it particularly valuable for applications requiring electron transport and light absorption properties. Researchers are increasingly interested in this compound for developing next-generation OLED materials and organic photovoltaic devices, aligning with current trends in sustainable energy solutions.

In recent years, the demand for high-performance organic semiconductors has grown exponentially, driven by the need for flexible electronics and green energy technologies. 4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde has emerged as a promising candidate due to its excellent thermal stability and solution processability, which are critical factors for large-scale manufacturing of organic electronic devices. The compound's ability to form stable thin films makes it particularly attractive for applications in flexible displays and wearable electronics, addressing current market demands for lightweight and bendable devices.

The synthesis of 4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Advanced purification techniques such as column chromatography and recrystallization are often employed to obtain material suitable for electronic applications. The compound's structure-property relationship has been extensively studied, with particular focus on how modifications to its molecular structure affect its optoelectronic properties.

Beyond electronic applications, 4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde has shown potential in the development of advanced sensors and molecular recognition systems. Its aldehyde groups serve as reactive sites for further functionalization, allowing the creation of diverse derivatives with tailored properties. This versatility makes it valuable for researchers working on chemical sensors for environmental monitoring and biomedical diagnostics, areas that are currently receiving significant research attention.

The commercial availability of 4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde has improved in recent years, with several specialty chemical suppliers offering this compound in various purity grades. However, researchers often require custom synthesis to obtain specific isotopic labeling or structural variations for their studies. The compound's stability under standard storage conditions (typically at room temperature in inert atmosphere) makes it relatively easy to handle, though precautions should be taken to protect the aldehyde groups from moisture and strong oxidizers.

Current research trends involving 4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde focus on its incorporation into covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), which are emerging as important materials for gas storage, separation, and catalysis. The compound's rigid structure and multiple coordination sites make it an ideal linker for constructing these porous materials. This application aligns with global efforts to develop sustainable materials for environmental remediation and clean energy storage.

From a safety perspective, 4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde requires standard laboratory precautions during handling. While not classified as highly hazardous, appropriate personal protective equipment should be used, particularly when working with the compound in powder form. The material safety data sheet (MSDS) should always be consulted before use, especially for researchers investigating its applications in biomedical fields or consumer products.

The future outlook for 4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde appears promising, with potential applications expanding into artificial photosynthesis systems and molecular electronics. As the demand for organic electronic components continues to grow, driven by the need for energy-efficient technologies and sustainable materials, this compound is likely to play an increasingly important role in materials science and nanotechnology research.

For researchers and manufacturers interested in 4,4'-(1,4-Phenylenebis(p-tolylazanediyl))dibenzaldehyde, it's important to stay updated on the latest synthesis methods and application studies. The compound's unique combination of structural features and electronic properties makes it a valuable tool for advancing multiple areas of materials science, particularly in the development of next-generation electronic devices and functional materials with tailored properties.